Cas no 827346-70-3 (Thiophene, 3-bromo-4-hexyl-)

• Product name: Thiophene, 3-bromo-4-hexyl-
• CAS No: 827346-70-3
• MF: C₁₀H₁₅SBr
• MW: 247.1951
• CID: 684274
• PubChem ID: 16103452

Thiophene, 3-bromo-4-hexyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-bromo-4-hexyl-
• 3-bromo-4-hexylthiophene
• DTXSID00582891
• SCHEMBL1156739
• MIPGHRJNTJLYPW-UHFFFAOYSA-N
• 827346-70-3

• Inchi： InChI=1S/C10H15BrS/c1-2-3-4-5-6-9-7-12-8-10(9)11/h7-8H,2-6H2,1H3
• InChI Key： MIPGHRJNTJLYPW-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CSC=C1Br

Computed Properties

• Exact Mass: 246.00778g/mol
• Monoisotopic Mass: 246.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 5.3